Palmitoyl coenzyme A potassium salt

• IUPAC Name: potassium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
• InChI: InChI=1S/C37H66N7O17P3S.K/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52);/q;+1/p-1/t26-,30-,31-,32+,36-;/m1./s1
• InChI Key: HJVKHXBDBUXHBT-NNGKVBCISA-M
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])O.[K+]
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])O.[K+]
• Molecular Formula: C37H65KN7O17P3S
• Molecular Weight: 1044.0 g/mol

Description

Palmitoyl coenzyme A potassium salt is a useful research compound. Its molecular formula is C37H65KN7O17P3S and its molecular weight is 1044.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality Palmitoyl coenzyme A potassium salt suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Palmitoyl coenzyme A potassium salt including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Inhibition of Mitochondrial Functions : Palmitoyl coenzyme A can instantly and reversibly inhibit the electron transport-linked phosphorylation of ADP by rat heart mitochondria. This inhibition is dependent on mitochondrial and ADP concentration and can be reversed by the addition of carnitine or excess ADP (Pande & Blanchaer, 1971).

• Structure of Protein Complexes : The interaction between palmitoyl-coenzyme A and acyl-coenzyme A binding protein has been detailed through multidimensional nuclear magnetic resonance spectroscopy. This study provides insight into the structural dynamics of this complex, relevant for understanding metabolic pathways (Kragelund et al., 1993).

• Micellar Concentrations and Membrane Effects : Research has focused on the critical micellar concentrations of palmitoyl-CoA and its effects on membrane structures. Such studies are crucial in understanding how palmitoyl-CoA interacts with and influences cellular membranes (Requero et al., 1993).

• Regulation of Cardiac Sodium Pump : Palmitoylation, the conjugation of the fatty acid palmitate to protein cysteine residues, of the cardiac Na pump subunits, including those involving palmitoyl-CoA, plays a role in pump regulation. This has implications in understanding cardiac function and disorders (Howie et al., 2018).

• Interaction with Enzymes : Palmitoyl coenzyme A has been shown to interact with various enzymes, such as adenosine triphosphatase, glucose 6-phosphate dehydrogenase, and acyl-CoA ligase, affecting their activities and suggesting a regulatory role in metabolic pathways (Noy & Zakim, 1985; Kawaguchi & Bloch, 1974; Izai et al., 1992).

• Palmitoylation in Ion Channels : Palmitoylation of ion channels, including those mediated by palmitoyl-CoA, is a crucial post-translational modification that affects the properties and function of these channels. This is significant in understanding the physiological control in various systems (Jeffries et al., 2010; Tian et al., 2012; Shipston, 2013).